Cas no 216867-35-5 (5-(pyridin-4-yl)furan-2-carboxylic acid)
216867-35-5 structure
Product Name:5-(pyridin-4-yl)furan-2-carboxylic acid
CAS No:216867-35-5
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD07440008
CID:243349
PubChem ID:22709614
Update Time:2025-04-19
5-(pyridin-4-yl)furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-(4-pyridinyl)-
- 5-(PYRIDIN-4-YL)-FURAN-2-CARBOXYLIC ACID
- 5-pyridin-4-ylfuran-2-carboxylic acid
- 2-Furancarboxylic acid,5-(4-pyridinyl)
- 5-(pyridin-4-yl)furan-2-carboxylic acid
- 5-(pyridin-4-yl)furan-2-carboxylicacid
- DTXSID30627668
- QGYOLXCSZPSRMR-UHFFFAOYSA-N
- 5-(4-pyridyl)furan-2-carboxylic acid
- CS-0449945
- 5-(4-Pyridyl)-2-furancarboxylic Acid
- CHEMBL4175466
- EN300-264770
- F2167-0890
- SCHEMBL5735008
- AKOS002665980
- 216867-35-5
-
- MDL： MFCD07440008
- Inchi： 1S/C10H7NO3/c12-10(13)9-2-1-8(14-9)7-3-5-11-6-4-7/h1-6H,(H,12,13)
- InChI Key： QGYOLXCSZPSRMR-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1C1C=CN=CC=1
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33000
- LogP: 2.03980
5-(pyridin-4-yl)furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P262216-100mg |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P262216-500mg |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | P262216-1g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 1g |
$ 660.00 | 2022-06-03 | ||
| Chemenu | CM514825-1g |
5-(Pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 97% | 1g |
$735 | 2023-02-02 | |
| Enamine | EN300-264770-0.05g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 0.05g |
$197.0 | 2023-09-14 | |
| Enamine | EN300-264770-0.1g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 0.1g |
$293.0 | 2023-09-14 | |
| Enamine | EN300-264770-0.25g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 0.25g |
$418.0 | 2023-09-14 | |
| Enamine | EN300-264770-0.5g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 0.5g |
$656.0 | 2023-09-14 | |
| Enamine | EN300-264770-1.0g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 1.0g |
$842.0 | 2023-07-08 | |
| Enamine | EN300-264770-2.5g |
5-(pyridin-4-yl)furan-2-carboxylic acid |
216867-35-5 | 95% | 2.5g |
$1650.0 | 2023-09-14 |
5-(pyridin-4-yl)furan-2-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
216867-35-5 (5-(pyridin-4-yl)furan-2-carboxylic acid) Related Products
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